Cas no 1184919-42-3 (Ethyl 1-methylimidazo[1,5-a]pyridine-3-carboxylate)

• Product Name: Ethyl 1-methylimidazo[1,5-a]pyridine-3-carboxylate
• CAS No: 1184919-42-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4683852
• Update Time: 2025-05-20

Ethyl 1-methylimidazo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methylimidazo[1,5-a]pyridine-3-carboxylate

• Inchi： 1S/C11H12N2O2/c1-3-15-11(14)10-12-8(2)9-6-4-5-7-13(9)10/h4-7H,3H2,1-2H3
• InChI Key： SUHOVYWZGRABBA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NC(C)=C2C=CC=CN21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Ethyl 1-methylimidazo[1,5-a]pyridine-3-carboxylate

Ethyl 1-methylimidazo[1,5-a]pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 1-methylimidazo[1,5-a]pyridine-3-carboxylate, with the CAS number 1184919-42-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of Ethyl 1-methylimidazo[1,5-a]pyridine-3-carboxylate is characterized by a fused imidazole and pyridine ring system, with a methyl group at position 1 and an ethyl ester group at position 3. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of imidazopyridines in various therapeutic areas. For instance, researchers have explored the potential of Ethyl 1-methylimidazo[1,5-a]pyridine-3-carboxylate as a lead compound for developing novel anticancer agents. The compound's ability to modulate key cellular pathways, such as those involved in apoptosis and cell proliferation, makes it a promising candidate for further investigation. Additionally, its structural versatility allows for modifications that could enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

The synthesis of Ethyl 1-methylimidazo[1,5-a]pyridine-3-carboxylate involves a multi-step process that typically includes the formation of the imidazopyridine core followed by esterification at the carboxylic acid position. This process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have provided new avenues for optimizing the synthesis of this compound, reducing environmental impact while maintaining product quality.

In terms of biological activity, Ethyl 1-methylimidazo[1,5-a]pyridine-3-carboxylate has shown potent inhibitory effects on several enzyme targets associated with inflammatory diseases. For example, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This suggests that the compound could be developed into a novel anti-inflammatory agent with improved efficacy compared to existing drugs.

Furthermore, the compound's unique structure has led to its exploration in the field of neurodegenerative diseases. Preclinical studies indicate that Ethyl 1-methylimidazo[1,5-a]pyridine-3-carboxylate may possess neuroprotective properties by modulating oxidative stress and mitochondrial dysfunction. These findings underscore its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

From a pharmacological perspective, the ethyl ester group in Ethyl 1-methylimidazo[1,5-a]pyridine-3-carboxylate plays a crucial role in determining its pharmacokinetic profile. The ester group enhances lipophilicity, which can improve absorption across biological membranes. However, it also introduces metabolic liabilities due to susceptibility to hydrolysis by esterases. Researchers are currently investigating strategies to modify the ester group or introduce other functional groups that could balance lipophilicity with metabolic stability.

In conclusion, Ethyl 1-methylimidazo[1,5-a]pyridine-3-carboxylate represents a valuable compound with diverse applications in drug discovery and development. Its unique structure, coupled with recent advances in synthetic methods and biological research, positions it as a promising lead compound for addressing unmet medical needs. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing therapeutic interventions across multiple disease areas.